2-(2-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-(2-ethoxyphenyl)-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H16N2O3/c1-2-23-16-10-6-4-8-13(16)17-20-18(22)14-11-12-7-3-5-9-15(12)24-19(14)21-17/h3-10H,2,11H2,1H3,(H,20,21,22)
• InChI Key: ZIKJKQLRAQNYHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC3=C(CC4=CC=CC=C4O3)C(=O)N2
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

2-(2-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one, also known as 2-ethoxy-5H-chromeno[2,3-d]pyrimidin-4-one, is a heterocyclic compound that is widely used in scientific research and has many applications. It is a common chromone derivative, with a structure consisting of a heterocyclic ring system with two oxygen atoms, one carbon atom, and two nitrogen atoms. It is a colorless solid that is insoluble in water and has a molecular formula of C9H7NO3.

Scientific Research Applications

2-(2-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has a wide range of applications in scientific research. It has been used as a starting material for the synthesis of various heterocyclic compounds and as a precursor for the synthesis of other chromone derivatives. It has also been used in the synthesis of polyfunctionalized chromones and as a substrate for the synthesis of a variety of polyfunctionalized chromones. In addition, it has been used in the synthesis of various polyfunctionalized chromones and as a catalyst for the synthesis of polyfunctionalized chromones.

Mechanism of Action

The mechanism of action of 2-(2-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one is not well understood. However, it is believed that the compound can act as an inhibitor of the enzyme cyclooxygenase, which is responsible for the production of prostaglandins. In addition, it has been suggested that the compound can act as an inhibitor of the enzyme lipoxygenase, which is responsible for the production of leukotrienes.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. In addition, it has been shown to have anti-bacterial and anti-fungal activities. It has also been shown to have anti-viral activity and to have the ability to inhibit the growth of several types of cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(2-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one in laboratory experiments is that it is relatively easy to synthesize and has a wide range of applications. However, there are some potential limitations to its use in laboratory experiments. For example, it is insoluble in water, which can limit its use in certain types of experiments. In addition, it has not been extensively studied, so the full range of its potential applications may not be known.

Future Directions

The potential applications of 2-(2-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one are still being explored. Some possible future directions for research include: further studies on its anti-inflammatory, anti-oxidant, and anti-cancer properties; further exploration of its potential to inhibit the growth of cancer cells; and further investigation of its ability to act as an inhibitor of cyclooxygenase and lipoxygenase enzymes. In addition, further research could be conducted on its potential applications in drug development and other medical treatments. Finally, further research could be conducted on its potential as a starting material for the synthesis of various heterocyclic compounds.

Synthesis Methods

2-(2-ethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one can be synthesized from the condensation reaction of 2-ethoxyphenylhydrazine and ethyl acetoacetate. This reaction takes place in an aqueous medium at a temperature of 70-80 °C. The product is then isolated by recrystallization from aqueous ethanol.